Cas no 2228489-01-6 (3-(1,2,2,2-Tetrafluoroethyl)azetidine)

• Product Name: 3-(1,2,2,2-Tetrafluoroethyl)azetidine
• CAS No: 2228489-01-6
• MF: C₅H₇F₄N
• MW: 157.109395265579
• CID: 5862352
• PubChem ID: 135395582
• Update Time: 2025-06-15

3-(1,2,2,2-Tetrafluoroethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,2,2-Tetrafluoroethyl)azetidine
• 2228489-01-6
• EN300-1958639

• Inchi： 1S/C5H7F4N/c6-4(5(7,8)9)3-1-10-2-3/h3-4,10H,1-2H2
• InChI Key： WHYKCJZUIPEILM-UHFFFAOYSA-N
• SMILES： N1CC(C(F)C(F)(F)F)C1

Computed Properties

• Exact Mass: 157.05146188g/mol
• Monoisotopic Mass: 157.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 94.2±35.0 °C(Predicted)
• pka: 9.69±0.40(Predicted)

Additional information on 3-(1,2,2,2-Tetrafluoroethyl)azetidine

Introduction to 3-(1,2,2,2-Tetrafluoroethyl)azetidine (CAS No: 2228489-01-6)

3-(1,2,2,2-Tetrafluoroethyl)azetidine (CAS No: 2228489-01-6) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by the presence of a tetrafluoroethyl group and an azetidine ring, make it a promising candidate for various biochemical applications. This compound has been extensively studied for its potential in drug development, particularly in the synthesis of novel therapeutic agents targeting a range of diseases.

The molecular structure of 3-(1,2,2,2-Tetrafluoroethyl)azetidine consists of a five-membered azetidine ring substituted with a tetrafluoroethyl group at the 3-position. The tetrafluoroethyl moiety introduces significant electronic and steric effects due to the highly electronegative fluorine atoms, which can influence the reactivity and binding properties of the molecule. This makes it an intriguing scaffold for designing molecules with enhanced pharmacological activity.

In recent years, there has been growing interest in fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity. 3-(1,2,2,2-Tetrafluoroethyl)azetidine exemplifies this trend by incorporating multiple fluorine atoms into its structure. Such modifications often lead to compounds with superior pharmacokinetic profiles compared to their non-fluorinated counterparts. The azetidine ring itself is a versatile pharmacophore that has been explored in the development of antibiotics, antivirals, and anticancer agents.

One of the most compelling aspects of 3-(1,2,2,2-Tetrafluoroethyl)azetidine is its potential as a building block for more complex drug molecules. The azetidine ring can serve as a scaffold for further functionalization, allowing chemists to tailor the properties of the resulting compounds to specific therapeutic needs. For instance, researchers have investigated its use in the synthesis of protease inhibitors and kinase inhibitors, which are critical targets in oncology and infectious disease treatment.

Recent studies have highlighted the importance of fluorine atoms in modulating drug-receptor interactions. The electron-withdrawing nature of fluorine can enhance the binding affinity of a molecule to its target protein or enzyme. Additionally, fluorine atoms can influence the conformational stability of drug molecules, making them less susceptible to metabolic degradation. These effects are particularly relevant for 3-(1,2,2,2-Tetrafluoroethyl)azetidine, which may exhibit improved bioavailability and prolonged half-life when incorporated into drug candidates.

The synthesis of 3-(1,2,2,2-Tetrafluoroethyl)azetidine presents both challenges and opportunities for synthetic chemists. The introduction of the tetrafluoroethyl group requires specialized methodologies to ensure high yield and purity. However, advances in synthetic chemistry have made it possible to access such fluorinated compounds more efficiently than ever before. Techniques such as metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing complex fluorinated structures like this one.

In addition to its pharmaceutical applications, 3-(1, 2, 2, 2-Tetrafluoroethyl)azetidine has shown promise in materials science and polymer chemistry. The presence of fluorine atoms can impart unique properties to polymers derived from this compound, such as low surface energy and chemical resistance. These properties make it attractive for developing advanced materials with specialized functionalities.

The toxicological profile of 3-(1, 2, 2, 2-Tetrafluoroethyl)azetidine is another area of active research. While preliminary studies suggest that it is well-tolerated at moderate doses, further investigation is needed to fully understand its safety profile. As with any novel compound, rigorous testing is essential to ensure that it meets regulatory standards before being considered for clinical use.

In conclusion, 3-(1, 2, 2, 2-Tetrafluoroethyl)azetidine (CAS No: 2228489-01-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further exploration in drug development and material innovation. As research continues to uncover new applications for this compound, it is likely that its importance will only grow in the coming years.